Cas no 2138824-40-3 (2-(2-Bromoethenyl)-4-methylfuran)

• Product Name: 2-(2-Bromoethenyl)-4-methylfuran
• CAS No: 2138824-40-3
• MF: C₇H₇BrO
• MW: 187.033881425858
• CID: 5921741
• PubChem ID: 165465409
• Update Time: 2025-10-29

2-(2-Bromoethenyl)-4-methylfuran Chemical and Physical Properties

Names and Identifiers

• EN300-802671
• 2-(2-bromoethenyl)-4-methylfuran
• 2138824-40-3
• 2-(2-Bromoethenyl)-4-methylfuran

• Inchi： 1S/C7H7BrO/c1-6-4-7(2-3-8)9-5-6/h2-5H,1H3/b3-2+
• InChI Key： GRRDTNCDMQNLFZ-NSCUHMNNSA-N
• SMILES： Br/C=C/C1=CC(C)=CO1

Computed Properties

• Exact Mass: 185.96803g/mol
• Monoisotopic Mass: 185.96803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 13.1Ų

Additional information on 2-(2-Bromoethenyl)-4-methylfuran

Introduction to 2-(2-Bromoethenyl)-4-methylfuran (CAS No. 2138824-40-3)

2-(2-Bromoethenyl)-4-methylfuran, with the CAS number 2138824-40-3, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique molecular structure, which consists of a furan ring substituted with a 2-bromoethenyl group and a methyl group at the 4-position. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 2-(2-Bromoethenyl)-4-methylfuran is C₇H₇BrO, and its molecular weight is approximately 175.03 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials. One common synthetic route involves the reaction of 4-methylfuran with bromoacetylene in the presence of a suitable catalyst, such as palladium on carbon (Pd/C). This method has been extensively studied and optimized to achieve high yields and purity levels.

In the context of pharmaceutical research, 2-(2-Bromoethenyl)-4-methylfuran has shown promise as a building block for the development of novel therapeutic agents. Recent studies have explored its potential as an intermediate in the synthesis of compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 2-(2-Bromoethenyl)-4-methylfuran exhibited potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response pathway.

Beyond its pharmaceutical applications, 2-(2-Bromoethenyl)-4-methylfuran has also been investigated for its use in materials science. The unique electronic properties of the furan ring and the bromoethenyl group make it an attractive candidate for the development of functional materials with applications in electronics and energy storage. Research in this area has focused on incorporating 2-(2-Bromoethenyl)-4-methylfuran into polymer matrices to enhance their conductivity and mechanical properties.

The physical properties of 2-(2-Bromoethenyl)-4-methylfuran, such as its melting point, boiling point, and solubility, are crucial for its handling and application in various processes. The compound is typically a colorless liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its stability under different conditions has been extensively studied to ensure safe handling and storage.

Safety considerations are paramount when working with any chemical compound, including 2-(2-Bromoethenyl)-4-methylfuran. While it is not classified as a hazardous material under current regulations, proper safety protocols should be followed to minimize exposure risks. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in well-ventilated areas or fume hoods.

In conclusion, 2-(2-Bromoethenyl)-4-methylfuran (CAS No. 2138824-40-3) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and physical properties make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, the importance of this compound is likely to grow, contributing to advancements in various scientific fields.